Cas no 93893-20-0 (Nitric acid, ammoniumterbium(3+) salt (5:2:1) (9CI))

• Product Name: Nitric acid, ammoniumterbium(3+) salt (5:2:1) (9CI)
• CAS No: 93893-20-0
• MF: H₈N₇O₁₅Tb
• MW: 505.02675819397
• CID: 813696
• PubChem ID: 44150284
• Update Time: 2025-04-19

Nitric acid, ammoniumterbium(3+) salt (5:2:1) (9CI) Chemical and Physical Properties

Names and Identifiers

• Nitric acid, ammoniumterbium(3+) salt (5:2:1) (9CI)
• diammonium terbium pentanitrate
• diazanium,terbium(3+),pentanitrate
• NS00091381
• EINECS 299-607-3
• 93893-20-0

• Inchi： 1S/5NO3.2H3N.Tb/c5*2-1(3)4;;;/h;;;;;2*1H3;/q5*-1;;;+3/p+2
• InChI Key： DWMDUWXVPOGZSW-UHFFFAOYSA-P
• SMILES： [Tb+3].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[NH4+].[NH4+]

Computed Properties

• Exact Mass: 504.933
• Monoisotopic Mass: 504.933
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 8
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 316A^2

Experimental Properties

• PSA: 350.88000
• LogP: 2.06830